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Compound of Interest

Compound Name: 10-Methylundecanoic acid

Cat. No.: B1207798

Technical Support Center: 10-Methylundecanoic
Acid

This guide provides researchers, scientists, and drug development professionals with essential
information on the stability and proper storage of 10-Methylundecanoic acid, along with
troubleshooting for common experimental issues.

Frequently Asked Questions (FAQSs)
Q1: What are the general properties of 10-Methylundecanoic acid?

10-Methylundecanoic acid, also known as isolauric acid, is a branched-chain saturated fatty
acid.[1] Its key physical and chemical properties are summarized in the table below.

Data Presentation: Physical and Chemical Properties
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Property Value References
Molecular Formula C12H2402 [2]

Molecular Weight 200.32 g/mol [2]
Appearance Liquid or Solid [31[4]

Melting Point 38-39 °C [3]

Boiling Point 140-145 °C at 3 Torr [3]

Density 0.903 g/cm?3 [4]

Slightly soluble in water;

Solubility soluble in ether, benzene, and [3]
alcohol.
Purity (Typical) >98% [2]

Q2: What are the recommended storage conditions for 10-Methylundecanoic acid?

There are differing recommendations for the storage of 10-Methylundecanoic acid. While
some suppliers suggest room temperature[2], the most common recommendation for long-term
stability is to store it at -20°C.[3][4][5]

Data Presentation: Recommended Storage Conditions
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Expected Shelf Life

Condition Recommendation Rationale .
(Estimated)

Minimizes potential for
-20°C in a tightly oxidation and
Long-Term Storage i ] > 1 year
sealed container. degradation over

extended periods.

] ) Suitable for frequent
2-8°C in a tightly )
Short-Term Storage i use over a period of Several months
sealed container.
weeks to months.

May be sufficient for
Acceptable for brief high-turnover stock,
Room Temperature ) . Weeks to months
periods. but not ideal for long-

term preservation.

To ensure the highest purity and stability, especially for sensitive applications, long-term
storage at -20°C is the preferred method.

Q3: What are the primary safety concerns when handling 10-Methylundecanoic acid?

10-Methylundecanoic acid is classified as an irritant and can cause skin and eye irritation.[3]
[4] Standard laboratory safety protocols should be followed, including the use of personal
protective equipment (PPE) such as gloves and safety glasses.[6]

Troubleshooting Guide
Issue 1: Inconsistent Experimental Results

Q: My recent experiments using 10-Methylundecanoic acid have yielded inconsistent or
unexpected results. Could the stability of the fatty acid be the cause?

A: Yes, degradation of 10-Methylundecanoic acid can lead to impurities that may interfere
with your experiments. As a branched-chain fatty acid, it can be susceptible to oxidation over
time, especially if not stored properly.

Troubleshooting Workflow:
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Inconsistent Experimental Results

Check Storage Conditions
(Temp, Light, Atmosphere)

:

Was it stored at -20°C
in an inert atmosphere?

Yes

Visually Inspect the Acid
(Color change, precipitation)

i

Has the appearance changed?

No No

Perform Quality Control
(e.g., TLC, GC-MS)

Are impurities or degradation
products detected?

Source of inconsistency

is likely elsewhere Degradation is Likely

Procure a new batch of
10-Methylundecanoic acid

Click to download full resolution via product page

Caption: Troubleshooting inconsistent results.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1207798?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

bleshooti imizati
BENGHE OO ety i

Potential Degradation Pathway:

While specific degradation pathways for 10-Methylundecanoic acid are not extensively
documented, branched-chain fatty acids can undergo oxidation. The general process involves
the formation of hydroperoxides which can then break down into a variety of smaller, more
volatile compounds. This process is accelerated by exposure to heat, light, and oxygen.
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Exposure to:
- Oxygen (Air)

- Light

- Heat
Oxidation

10-Methylundecanoic Acid

Formation of Hydroperoxides

Degradation Products
(Aldehydes, Ketones, etc.)

Select Storage for
10-Methylundecanoic Acid

Intended Storage Duration?

Ty

Long-Term (> 6 months)

Short-Term (Weeks to months) Frequent Use (Daily/Weekly)

Store at -20°C Store at 2-8°C Store at Room Temperature

Inert atmosphere if possible (in a desiccator)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1207798?utm_src=pdf-body-img
https://www.benchchem.com/product/b1207798?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

References

1. Synthesis and evaluation of anti-oxidant and cytotoxic activities of novel 10-undecenoic

acid methyl ester based lipoconjugates of phenolic acids - PMC [pmc.ncbi.nim.nih.gov]

e 2. larodan.com [larodan.com]

» 3. 10-Methylundecanoic acid | lookchem [lookchem.com]

e 4. 10-methylundecanoic acid | CAS#:2724-56-3 | Chemsrc [chemsrc.com]

e 5. 10-METHYLUNDECANOIC ACID CAS#: 2724-56-3 [m.chemicalbook.com]

e 6. m.youtube.com [m.youtube.com]

« To cite this document: BenchChem. [Stability and proper storage conditions for 10-
Methylundecanoic acid.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207798#stability-and-proper-storage-conditions-for-

10-methylundecanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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